Cas no 1019578-85-8 ((1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine)

• Product Name: (1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine
• CAS No: 1019578-85-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5156334
• PubChem ID: 43191850
• Update Time: 2026-03-04

(1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(2-methoxy-1-methylethyl)-α,5-dimethyl-
• (1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine

• Inchi： 1S/C11H19NO2/c1-8(7-13-4)12-10(3)11-6-5-9(2)14-11/h5-6,8,10,12H,7H2,1-4H3
• InChI Key： CUIGLCFHCNDRFF-UHFFFAOYSA-N
• SMILES： C(C1OC(C)=CC=1)(C)NC(C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine

Chemical Profile of (1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine (CAS No. 1019578-85-8)

The compound (1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine, identified by its CAS number 1019578-85-8, represents a fascinating molecule with significant potential in the realm of chemical and pharmaceutical research. This introduction delves into the structural characteristics, chemical properties, and emerging applications of this compound, emphasizing its relevance in contemporary scientific endeavors.

Structurally, the molecule consists of a propyl chain substituted with a methoxy group at the first carbon, linked to an ethylamine moiety that is further connected to a 5-methylfuran ring. The presence of both oxygen and nitrogen heterocycles makes this compound a versatile scaffold for further functionalization. The methoxy group and the furan ring introduce unique electronic and steric properties, which can be exploited in various chemical reactions and interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both oxygen and nitrogen heterocycles. The combination of these moieties often enhances binding affinity and selectivity, making such molecules attractive candidates for drug development. For instance, studies have shown that furan derivatives can interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents.

The ethylamine side chain in (1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine provides an additional degree of freedom for chemical modification. This feature allows researchers to tailor the compound's properties for specific applications, such as serving as a precursor in the synthesis of more complex molecules or as an intermediate in the development of novel catalysts. The methoxy group also plays a crucial role in modulating reactivity, enabling various synthetic pathways that can be explored.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have been investigating its interactions with enzymes and receptors, aiming to identify new pharmacophores that could lead to breakthroughs in treating various diseases. The unique structural features of (1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine make it a promising candidate for further exploration in this field.

Recent advancements in computational chemistry have also facilitated the study of this compound's behavior under different conditions. Molecular modeling techniques have been employed to predict how it might interact with biological targets, providing valuable insights into its potential therapeutic applications. These computational studies complement experimental approaches, offering a more comprehensive understanding of the molecule's properties and functionalities.

The synthesis of (1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine presents an interesting challenge due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the desired framework efficiently.

In conclusion, (1-methoxypropan-2-yl)1-(5-methylfuran-2-yl)ethylamine (CAS No. 1019578-85-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse chemical properties make it an attractive candidate for further exploration. As scientific understanding continues to evolve, it is likely that new applications and insights will emerge, further solidifying its importance in the field.